1-[2-(4-benzoylpiperazin-1-yl)-2-oxoethyl]-4-isobutylpyrrolidin-2-one

• IUPAC Name: 1-[2-(4-benzoylpiperazin-1-yl)-2-oxoethyl]-4-(2-methylpropyl)pyrrolidin-2-one
• InChI: InChI=1S/C21H29N3O3/c1-16(2)12-17-13-19(25)24(14-17)15-20(26)22-8-10-23(11-9-22)21(27)18-6-4-3-5-7-18/h3-7,16-17H,8-15H2,1-2H3
• InChI Key: RKFTYSSUAMTMFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1CC(=O)N(C1)CC(=O)N2CCN(CC2)C(=O)C3=CC=CC=C3
• Molecular Formula: C21H29N3O3
• Molecular Weight: 371.5 g/mol

Description

1-[2-(4-benzoylpiperazin-1-yl)-2-oxoethyl]-4-isobutylpyrrolidin-2-one is a useful research compound. Its molecular formula is C21H29N3O3 and its molecular weight is 371.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 371.22089180 g/mol and the complexity rating of the compound is 549. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Design and Development of Inhibitors

Research into the development of competitive, small-molecule inhibitors of coagulation factor Xa highlights the systematic approach to creating potent, orally bioavailable inhibitors with selectivity against other serine proteases. The development of such inhibitors, including the pyrrolidinone series, indicates the compound's potential application in anticoagulant therapy for acute indications. The detailed structure-activity relationship studies lead to the identification of efficacious intravenous (IV) agents, showcasing the compound's role in the innovative design of therapeutics (Pauls, Ewing, & Choi-Sledeski, 2001).

Dipeptidyl Peptidase IV Inhibitors for Diabetes Treatment

The compound's structural framework is relevant in the context of dipeptidyl peptidase IV (DPP IV) inhibition. DPP IV plays a critical role in the inactivation of incretin hormones, which are important for insulin secretion. Research on DPP IV inhibitors, including those featuring pyrrolidin and similar scaffolds, underscores the importance of such compounds in developing treatments for type 2 diabetes mellitus (T2DM). This indicates the compound's potential applicability in creating more effective antidiabetic drugs (Mendieta, Tarragó, & Giralt, 2011).

Novel Sedative Hypnotics in Insomnia Treatment

Investigations into the therapeutic potential of new compounds for peptic ulcer disease and Zollinger-Ellison syndrome reveal the broader applicability of structurally similar compounds in modulating gastric acid secretion. Such studies provide a foundation for exploring the use of 1-[2-(4-benzoylpiperazin-1-yl)-2-oxoethyl]-4-isobutylpyrrolidin-2-one in related areas, potentially including the treatment of gastrointestinal disorders (Clissold & Campoli-Richards, 1986).

Pharmacokinetic Modifiers

Research into the chemical inhibitors of cytochrome P450 isoforms in human liver microsomes highlights the significance of understanding the metabolic pathways and interactions of new compounds. This knowledge is crucial for predicting drug-drug interactions and optimizing the pharmacokinetic profiles of new drugs, including those based on the compound's structure (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many drugs that contain a piperazine ring work by interacting with receptors in the body, such as dopamine or serotonin receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its potential uses, particularly in the field of medicine. Studies could also be conducted to better understand its physical and chemical properties, as well as its safety profile.